Cas no 2098076-73-2 (Ethyl 6-cyclobutylpyrimidine-4-carboxylate)

• Product Name: Ethyl 6-cyclobutylpyrimidine-4-carboxylate
• CAS No: 2098076-73-2
• MF: C₁₁H₁₄N₂O₂
• MW: 206.241062641144
• CID: 5728195
• PubChem ID: 122239323
• Update Time: 2025-08-05

Ethyl 6-cyclobutylpyrimidine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2098076-73-2
• AKOS040812317
• F1967-8238
• starbld0034651
• ethyl 6-cyclobutylpyrimidine-4-carboxylate
• 4-Pyrimidinecarboxylic acid, 6-cyclobutyl-, ethyl ester
• Ethyl 6-cyclobutylpyrimidine-4-carboxylate

• Inchi： 1S/C11H14N2O2/c1-2-15-11(14)10-6-9(12-7-13-10)8-4-3-5-8/h6-8H,2-5H2,1H3
• InChI Key： AYVZUNOCYIAFJJ-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=CC(C2CCC2)=NC=N1)=O

Computed Properties

• Exact Mass: 206.105527694g/mol
• Monoisotopic Mass: 206.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 52.1Ų

Experimental Properties

• Density: 1.171±0.06 g/cm3(Predicted)
• Boiling Point: 333.0±30.0 °C(Predicted)
• pka: -0.14±0.18(Predicted)

Additional information on Ethyl 6-cyclobutylpyrimidine-4-carboxylate

Ethyl 6-cyclobutylpyrimidine-4-carboxylate (CAS No. 2098076-73-2): A Comprehensive Overview

Ethyl 6-cyclobutylpyrimidine-4-carboxylate (CAS No. 2098076-73-2) is a significant compound in the field of pharmaceutical chemistry, exhibiting a unique structural framework that has garnered considerable attention from researchers worldwide. This compound, characterized by its cyclobutyl and pyrimidine moieties, holds promise in various biochemical applications, particularly in the development of novel therapeutic agents.

The molecular structure of Ethyl 6-cyclobutylpyrimidine-4-carboxylate consists of a pyrimidine ring substituted with a cyclobutyl group at the 6-position and an ethyl ester at the 4-position. This specific arrangement imparts distinct electronic and steric properties, making it a valuable scaffold for medicinal chemistry. The cyclobutyl group, in particular, introduces conformational rigidity, which can influence the compound's interactions with biological targets.

In recent years, there has been growing interest in exploring the pharmacological potential of pyrimidine derivatives. Pyrimidines are fundamental heterocyclic compounds that serve as key structural elements in many biologically active molecules, including nucleoside analogs and antiviral agents. The introduction of substituents like the cyclobutyl group can modulate the pharmacokinetic and pharmacodynamic properties of these derivatives, enhancing their efficacy and selectivity.

One of the most compelling aspects of Ethyl 6-cyclobutylpyrimidine-4-carboxylate is its versatility in serving as a building block for more complex drug candidates. Researchers have leveraged this compound to synthesize novel molecules with potential applications in oncology, infectious diseases, and inflammatory disorders. The cyclobutyl moiety, in particular, has been shown to enhance binding affinity and reduce metabolic degradation, making it an attractive feature for drug design.

Recent studies have highlighted the compound's role in the development of inhibitors targeting specific enzymes and receptors involved in disease pathways. For instance, derivatives of Ethyl 6-cyclobutylpyrimidine-4-carboxylate have been investigated for their ability to modulate kinases and other enzymes implicated in cancer progression. The structural features of this compound allow for fine-tuning of interactions with biological targets, leading to promising results in preclinical studies.

The synthesis of Ethyl 6-cyclobutylpyrimidine-4-carboxylate involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that the final product meets stringent pharmaceutical standards. Techniques such as palladium-catalyzed cross-coupling reactions and enzymatic resolutions have played crucial roles in achieving high-quality intermediates and the desired product.

The chemical properties of this compound also make it suitable for further derivatization, enabling researchers to explore a wide range of analogs with tailored biological activities. Functional groups such as hydroxyls, amines, and carboxylic acids can be introduced or modified to enhance solubility, bioavailability, and target specificity. This flexibility underscores the compound's importance as a versatile intermediate in drug discovery pipelines.

In conclusion, Ethyl 6-cyclobutylpyrimidine-4-carboxylate (CAS No. 2098076-73-2) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and pharmacological potential make it a valuable asset for developing novel therapeutic agents. As research continues to uncover new applications for this compound, its role in addressing critical health challenges is expected to expand further.